Cas no 1736-90-9 (1,4-Difluoro-2,3-dimethylbenzene)

• Product Name: 1,4-Difluoro-2,3-dimethylbenzene
• CAS No: 1736-90-9
• MF: C₈H₈F₂
• MW: 142.145929336548
• MDL: MFCD04973769
• CID: 118019
• PubChem ID: 581530
• Update Time: 2025-06-09

1,4-Difluoro-2,3-dimethylbenzene Chemical and Physical Properties

Names and Identifiers

• 1,4-Difluoro-2,3-dimethylbenzene
• 3,6-Difluoro-o-xylene
• Benzene,1,4-difluoro-2,3-dimethyl-
• 1,4-Difluor-2,3-dimethylbenzol
• 2,3-dimethyl-1,4-difluorobenzene
• o-Xylene,3,6-difluoro
• S10935
• o-Xylene, 3,6-difluoro-
• SY274499
• CS-W016432
• DTXSID30342420
• MFCD04973769
• Benzene, 1,4-difluoro-2,3-dimethyl-
• 1,4-difluoro-2,3-dimethyl benzene
• AKOS005258004
• 1,4-bis(fluoranyl)-2,3-dimethyl-benzene
• 1736-90-9
• FT-0647701
• A811553
• MS-20189
• SCHEMBL384037
• XPAQTSZVOILIGO-UHFFFAOYSA-N
• 1,4-Difluoro-2,3-dimethylbenzene #
• 3,6-Difluoro-o-xylene, 98%
• STL555051
• BBL101255
• DA-30230

• MDL： MFCD04973769
• Inchi： 1S/C8H8F2/c1-5-6(2)8(10)4-3-7(5)9/h3-4H,1-2H3
• InChI Key： XPAQTSZVOILIGO-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(C)=C1C)F

Computed Properties

• Exact Mass: 142.05900
• Monoisotopic Mass: 142.05940658g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 99.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.090±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 137-138 ºC (730 Torr)
• Flash Point: 36.3±13.8 ºC,
• Refractive Index: 1.4680
• Solubility: Almost insoluble (0.067 g/l) (25 º C),
• PSA: 0.00000
• LogP: 2.58160

1,4-Difluoro-2,3-dimethylbenzene Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives o-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes o-Xylenes

Additional information on 1,4-Difluoro-2,3-dimethylbenzene

Comprehensive Overview of 1,4-Difluoro-2,3-dimethylbenzene (CAS No. 1736-90-9): Properties, Applications, and Industry Insights

1,4-Difluoro-2,3-dimethylbenzene (CAS No. 1736-90-9) is a fluorinated aromatic compound with a molecular formula of C₈H₈F₂. This organofluorine compound is characterized by its two fluorine atoms and two methyl groups attached to a benzene ring, making it a valuable intermediate in pharmaceutical synthesis, agrochemical production, and advanced material science. Its unique structure contributes to its reactivity and versatility in cross-coupling reactions, a topic frequently searched by chemists exploring fluorinated building blocks.

In recent years, the demand for fluorinated compounds like 1,4-Difluoro-2,3-dimethylbenzene has surged due to their role in developing bioactive molecules and electronic materials. Researchers often inquire about its synthetic routes, with popular search terms including "fluorobenzene derivatives synthesis" and "applications of difluoromethylbenzenes." The compound’s stability and compatibility with palladium-catalyzed reactions make it a hotspot for drug discovery projects, particularly in designing kinase inhibitors and PET imaging agents.

From a material science perspective, 1,4-Difluoro-2,3-dimethylbenzene is investigated for its potential in liquid crystal formulations and organic semiconductors. Its fluorine atoms enhance thermal stability and electron affinity, aligning with trends in flexible electronics and OLED technology—topics dominating academic and industrial forums. Users also frequently search for its physicochemical properties, such as melting point (∼35°C) and boiling point (∼180°C), which are critical for process optimization.

Environmental and regulatory considerations are another focal point. While not classified as hazardous under major guidelines, its handling precautions and waste disposal methods are commonly queried. The compound’s low toxicity profile and biodegradability potential are often highlighted in green chemistry discussions, reflecting the industry’s shift toward sustainable fluorination techniques.

In summary, 1,4-Difluoro-2,3-dimethylbenzene (CAS No. 1736-90-9) bridges multiple disciplines, from medicinal chemistry to advanced materials. Its growing relevance in high-value applications ensures continued interest, as evidenced by search trends and patent filings. Future research may explore its role in energy storage systems or catalysis, further expanding its industrial footprint.